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Compound of Interest

Compound Name: Pyrrole-2-carbonitrile

Cat. No.: B156044 Get Quote

In-Depth Technical Guide: Pyrrole-2-carbonitrile
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the physicochemical properties of

Pyrrole-2-carbonitrile, a heterocyclic organic compound of interest in medicinal chemistry and

material science.

Core Molecular Data
Pyrrole-2-carbonitrile, also known as 2-cyanopyrrole, is characterized by a pyrrole ring

substituted with a nitrile group at the second position. This structure imparts unique chemical

reactivity, making it a valuable building block in the synthesis of more complex molecules.

The fundamental quantitative data for Pyrrole-2-carbonitrile is summarized below.
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Property Value Source

Molecular Formula C₅H₄N₂ [1][2][3][4][5]

Molecular Weight 92.10 g/mol [1][2][4]

Exact Mass 92.037448136 Da [1][3]

CAS Number 4513-94-4 [1][2][3][4][5]

IUPAC Name 1H-pyrrole-2-carbonitrile [1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Pyrrole-2-
carbonitrile are typically documented in peer-reviewed scientific literature and patent filings.

The specific methodologies can vary significantly based on the starting materials, desired yield,

and purity requirements. Researchers seeking to utilize this compound are advised to consult

chemical databases such as PubChem, SciFinder, or Reaxys to identify relevant synthetic

procedures and analytical methods (e.g., NMR, HPLC, mass spectrometry) tailored to their

specific research context.

Logical Relationships in Molecular Composition
The following diagram illustrates the elemental composition derived from the molecular formula

of Pyrrole-2-carbonitrile.
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Caption: Elemental composition of Pyrrole-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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